tert-butyl 6-bromo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound tert-butyl 6-bromo-3,4-dihydroisoquinoline-2 (1H)-carboxylate is similar to the one you’re asking about. It has a molecular weight of 312.21 and is a liquid at room temperature . It’s stored in a dry environment at 2-8°C .
Molecular Structure Analysis
The InChI code for tert-butyl 6-bromo-3,4-dihydroisoquinoline-2 (1H)-carboxylate is 1S/C14H18BrNO2/c1-14 (2,3)18-13 (17)16-7-6-10-8-12 (15)5-4-11 (10)9-16/h4-5,8H,6-7,9H2,1-3H3 .Chemical Reactions Analysis
Tert-butyl bromide, a related compound, is used to introduce tert-butyl groups . An example reaction is the tert-butylation of cyclopentadiene to give di-tert-butylcyclopentadiene .Physical And Chemical Properties Analysis
Tert-butyl 6-bromo-3,4-dihydroisoquinoline-2 (1H)-carboxylate is a liquid at room temperature . It has a molecular weight of 312.21 .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 6-bromo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate involves the reaction of 2-amino-3-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene with di-tert-butyl dicarbonate followed by cyclization with ethyl glyoxylate.", "Starting Materials": [ "2-amino-3-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene", "di-tert-butyl dicarbonate", "ethyl glyoxylate" ], "Reaction": [ "Step 1: React 2-amino-3-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene with di-tert-butyl dicarbonate in the presence of a base such as potassium carbonate to form the corresponding tert-butyl 2-amino-3-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-1-carboxylate.", "Step 2: Cyclize the tert-butyl 2-amino-3-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-1-carboxylate with ethyl glyoxylate in the presence of a base such as sodium hydride to form tert-butyl 6-bromo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate." ] } | |
CAS RN |
1780373-76-3 |
Molecular Formula |
C13H17BrN2O2 |
Molecular Weight |
313.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.